Cas no 1804130-08-2 (5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine)

• Product Name: 5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine
• CAS No: 1804130-08-2
• MF: C₆H₁₀BrN
• MW: 176.054300785065
• CID: 6295772
• PubChem ID: 91654415
• Update Time: 2024-01-11

5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-195963
• 5-Bromo-4-methyl-1,2,3,6-tetrahydropyridine
• AKOS026744999
• 1804130-08-2

• Inchi： 1S/C6H10BrN/c1-5-2-3-8-4-6(5)7/h8H,2-4H2,1H3
• InChI Key： ADCYOPUJDWLWBI-UHFFFAOYSA-N
• SMILES： BrC1CNCCC=1C

Computed Properties

• Exact Mass: 174.99966g/mol
• Monoisotopic Mass: 174.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų